Cas no 2171202-95-0 (5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2171202-95-0
• MF: C₂₄H₂₄N₄O₅
• MW: 448.471165657043
• CID: 6549700
• PubChem ID: 165581554
• Update Time: 2025-09-22

5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-4-carboxylic acid
• 2171202-95-0
• 5-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1564597

• Inchi： 1S/C24H24N4O5/c1-14(11-21(29)27-22-19(23(30)31)12-25-28(22)2)26-24(32)33-13-20-17-9-5-3-7-15(17)16-8-4-6-10-18(16)20/h3-10,12,14,20H,11,13H2,1-2H3,(H,26,32)(H,27,29)(H,30,31)/t14-/m1/s1
• InChI Key： FKXIGUBVKRSKGD-CQSZACIVSA-N
• SMILES： O(C(N[C@H](C)CC(NC1=C(C(=O)O)C=NN1C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.17466988g/mol
• Monoisotopic Mass: 448.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 123Ų

Additional information on 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-4-carboxylic acid

5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-4-carboxylic acid: A Novel Pyrazole Derivative with Potential Therapeutic Applications

5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-4-carboxylic acid represents a highly specialized compound with a unique molecular architecture, synthesized as a pyrazole derivative incorporating a fluorene moiety and a methoxycarbonyl group. This compound, with the CAS number 2171202-95-0, has garnered significant attention in recent years due to its potential applications in pharmaceutical research, particularly in the development of anti-inflammatory agents and antitumor therapies. The structural complexity of this molecule, which includes a 1H-pyrazole ring, a butanamido group, and a fluoren-9-yl methoxycarbonyl linker, positions it as a promising candidate for drug discovery and targeted therapy.

Recent advancements in biomedical research have highlighted the importance of pyrazole-based compounds in modulating cellular signaling pathways and enzyme activities. The 1H-pyrazole ring is a well-established pharmacophore that can interact with various biological targets, including cytochrome P450 enzymes, kinase receptors, and protein kinases. The methoxycarbonyl group attached to the fluoren-3-yl moiety further enhances the molecule's lipophilicity and bioavailability, making it a favorable candidate for oral administration. Studies published in 2023 have demonstrated that pyrazole derivatives with similar structural features exhibit potent anti-inflammatory activity by inhibiting NF-κB signaling pathways and reducing pro-inflammatory cytokine production.

The fluoren-9-yl segment, a fluorene derivative, plays a critical role in the molecule's stability and solubility. Fluorene-based compounds are known for their photophysical properties and chemical inertness, which are advantageous in pharmaceutical formulations. The methoxycarbonyl group, acting as a protecting group, ensures the molecule's chemical stability during synthesis and storage. This structural feature is particularly important in peptide chemistry, where amino acid residues often require protecting groups to prevent unwanted side reactions. The butanamido linkage further contributes to the molecule's conformational flexibility, allowing it to interact with target proteins in a site-specific manner.

Recent studies have focused on the synthetic pathways for pyrazole derivatives with fluorene scaffolds, emphasizing the importance of controlled coupling reactions and selective functionalization. The fluoren-9-yl methoxycarbonyl group is typically introduced through Suzuki coupling or Sakurai coupling reactions, which are well-established in organometallic chemistry. These methods ensure the high yield and purity of the final product, which is essential for drug development and clinical trials. The 1H-pyrazole ring is often synthesized via Huisgen cycloaddition or copper-catalyzed azide-alkyne reactions, which are widely used in click chemistry for drug conjugation and targeted delivery.

The anti-inflammatory potential of pyrazole derivatives has been extensively studied in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Research published in 2023 has shown that pyrazole-based compounds can selectively inhibit cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) enzymes, which are key mediators of inflammatory responses. The fluoren-9-yl methoxycarbonyl group may enhance the molecule's selectivity for these targets, reducing off-target effects and improving therapeutic safety. This property is particularly valuable in the development of selective COX-2 inhibitors, which are known to have fewer gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Additionally, the antitumor activity of pyrazole derivatives has been explored in the context of cancer therapy. Studies have demonstrated that pyrazole-based compounds can induce apoptosis in cancer cells by modulating mitochondrial pathways and apoptotic regulators. The butanamido group may contribute to the molecule's ability to interact with pro-apoptotic proteins such as Bax and Bak, enhancing its cytotoxic effects. The fluoren-9-yl scaffold, with its hydrophobic characteristics, may also facilitate drug delivery to cancer cells, which are often resistant to conventional chemotherapeutic agents.

The synthesis of 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-4-carboxylic acid involves a series of multi-step reactions, including alkylation, coupling, and functional group modification. The fluoren-9-yl moiety is typically introduced via Suzuki coupling, where a fluorene derivative is coupled with a bromoalkyl compound in the presence of a palladium catalyst. The methoxycarbonyl group is then introduced through esterification or acylation reactions, ensuring the chemical stability of the final product. The butanamido linkage is formed through amide bond formation, which requires deprotection of the amino acid residue and coupling with a carboxylic acid derivative.

Recent advancements in computational chemistry have enabled the in silico screening of pyrazole derivatives for drug-target interactions. Molecular docking studies have shown that the fluoren-9-yl methoxycarbonyl group can form hydrophobic interactions with target proteins, while the 1H-pyrazole ring can engage in hydrogen bonding with amino acid residues. These interactions are crucial for the molecule's binding affinity and selectivity. The butanamido group may also contribute to electrostatic interactions with charged residues on the target protein, further enhancing the molecule's therapeutic potential.

Despite its promising properties, the development of 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-4-carboxylic acid is not without challenges. The synthetic complexity of the molecule, combined with the potential for side reactions, requires precise control over reaction conditions. Additionally, the toxicological profile of the compound must be thoroughly evaluated to ensure its safety and efficacy in clinical applications. Ongoing research is focused on optimizing the synthetic route and purification methods to improve the yield and purity of the final product.

Overall, 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-4-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular architecture, combining pyrazole, fluorene, and methoxycarbonyl groups, positions it as a versatile platform for the development of novel therapeutics. As research in drug discovery and targeted therapy continues to evolve, compounds like this one will play a crucial role in addressing complex medical conditions and improving patient outcomes.

Further studies are needed to fully elucidate the mechanism of action of this compound and to evaluate its therapeutic potential in preclinical models. The pharmacokinetic and pharmacodynamic properties of the molecule must also be investigated to determine its bioavailability, metabolism, and toxicity profile. These findings will be essential for the translation of this compound into clinical applications and the development of effective treatments for inflammatory and neoplastic diseases.